3-chloro-4-fluoro-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-fluoro-N-(5-hydroxy-3-thiophen-2-ylpentyl)benzenesulfonamide
• InChI: InChI=1S/C15H17ClFNO3S2/c16-13-10-12(3-4-14(13)17)23(20,21)18-7-5-11(6-8-19)15-2-1-9-22-15/h1-4,9-11,18-19H,5-8H2
• InChI Key: AMKZAAABXXEONL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CCNS(=O)(=O)C2=CC(=C(C=C2)F)Cl)CCO
• Molecular Formula: C15H17ClFNO3S2
• Molecular Weight: 377.9 g/mol

Description

The compound “3-chloro-4-fluoro-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)benzenesulfonamide” is a complex organic molecule. It contains a benzenesulfonamide moiety, which is a common functional group in many pharmaceutical drugs. The molecule also contains a thiophene ring, which is a five-membered aromatic ring with one sulfur atom. The presence of chloro, fluoro, and hydroxy substituents may significantly affect the compound’s reactivity and biological activity.

Scientific Research Applications

Antimicrobial Properties

• Thiophene Derivatives : Thiophenes, including this compound, exhibit antimicrobial activity. Compound 12, a derivative, has shown inhibitory effects against bacteria such as Bacillus subtilis, Escherichia coli, Pseudomonas vulgaris, and Staphylococcus aureus.

Material Science and Light-Emitting Diodes (LEDs)

• Material Applications : Thiophene derivatives find use in material science. They contribute to the fabrication of light-emitting diodes (LEDs) due to their unique electronic properties.

Organic Synthesis and Suzuki–Miyaura Coupling

• Synthetic Chemistry: The synthesis pathway involves introducing chloro and fluoro groups onto a benzene ring, followed by sulfonamide and hydroxy groups on a pentyl chain. The thiophene ring is then added via nucleophilic substitution.
• Suzuki–Miyaura Coupling : Thiophenes are valuable reagents in this widely-applied carbon–carbon bond-forming reaction. Their mild reaction conditions and functional group tolerance make them ideal for organic synthesis.